Cas no 1261617-91-7 (4-(Bromomethyl)-3-(difluoromethoxy)benzonitrile)

• Product Name: 4-(Bromomethyl)-3-(difluoromethoxy)benzonitrile
• CAS No: 1261617-91-7
• MF: C₉H₆BrF₂NO
• MW: 262.050848484039
• CID: 4790983
• PubChem ID: 71755627
• Update Time: 2025-06-14

4-(Bromomethyl)-3-(difluoromethoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(bromomethyl)-3-(difluoromethoxy)benzonitrile
• NE45917
• 4-(Bromomethyl)-3-(difluoromethoxy)benzonitrile

• Inchi： 1S/C9H6BrF2NO/c10-4-7-2-1-6(5-13)3-8(7)14-9(11)12/h1-3,9H,4H2
• InChI Key： SDKSPIZEQXQXLF-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C#N)=CC=1OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 228
• XLogP3: 3.1
• Topological Polar Surface Area: 33

Additional information on 4-(Bromomethyl)-3-(difluoromethoxy)benzonitrile

Comprehensive Overview of 4-(Bromomethyl)-3-(difluoromethoxy)benzonitrile (CAS No. 1261617-91-7)

4-(Bromomethyl)-3-(difluoromethoxy)benzonitrile (CAS No. 1261617-91-7) is a high-value organic intermediate widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromomethyl group and a difluoromethoxy substituent, makes it a versatile building block for synthesizing complex molecules. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery and material science.

The compound’s benzonitrile core is particularly noteworthy, as it serves as a key scaffold in medicinal chemistry. The presence of the difluoromethoxy group enhances metabolic stability, a feature highly sought after in the development of bioactive molecules. Meanwhile, the bromomethyl moiety offers reactivity for further functionalization, enabling the creation of diverse derivatives. This dual functionality positions 4-(Bromomethyl)-3-(difluoromethoxy)benzonitrile as a critical component in modern synthetic chemistry.

In recent years, the demand for fluorinated compounds has surged, driven by their applications in life sciences and advanced materials. Fluorine incorporation often improves a molecule’s pharmacokinetic properties, such as membrane permeability and binding affinity. This trend aligns with the growing interest in 4-(Bromomethyl)-3-(difluoromethoxy)benzonitrile, as its difluoromethoxy group contributes to these desirable characteristics. Researchers exploring fluorine chemistry or structure-activity relationships (SAR) frequently seek this compound for their studies.

Another area of interest is the compound’s role in cross-coupling reactions, a cornerstone of modern organic synthesis. The bromomethyl group facilitates palladium-catalyzed transformations, such as Suzuki or Heck reactions, which are pivotal for constructing complex architectures. This reactivity is particularly valuable in small-molecule drug development, where modular synthesis strategies are essential. As such, 4-(Bromomethyl)-3-(difluoromethoxy)benzonitrile is often referenced in patents and publications related to innovative therapeutics.

From a commercial perspective, the compound’s availability and purity are critical for industrial applications. Suppliers emphasize high-purity grades to meet the stringent requirements of pharmaceutical R&D. Analytical techniques like HPLC and NMR are routinely employed to verify its quality, ensuring consistency in downstream applications. This focus on quality control underscores the compound’s importance in precise chemical synthesis.

Environmental and safety considerations also play a role in the compound’s usage. While not classified as hazardous under standard regulations, proper handling protocols are recommended to mitigate risks associated with brominated compounds. Researchers are encouraged to adhere to green chemistry principles when working with this intermediate, aligning with broader industry shifts toward sustainable practices.

Looking ahead, 4-(Bromomethyl)-3-(difluoromethoxy)benzonitrile is poised to remain a focal point in cutting-edge research. Its applicability in targeted drug design and material innovation ensures sustained relevance. As synthetic methodologies evolve, this compound will likely find new roles in emerging fields like bioconjugation or catalysis, further solidifying its status as a multifunctional intermediate.